Cas no 1806612-51-0 (3-Fluoro-5-nitrophenylpropanal)

• Product Name: 3-Fluoro-5-nitrophenylpropanal
• CAS No: 1806612-51-0
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 4961916
• Update Time: 2025-10-29

3-Fluoro-5-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-nitrophenylpropanal

• Inchi： 1S/C9H8FNO3/c1-6(5-12)7-2-8(10)4-9(3-7)11(13)14/h2-6H,1H3
• InChI Key： VFQXINKFIJHRST-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C=O)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9

Additional information on 3-Fluoro-5-nitrophenylpropanal

3-Fluoro-5-nitrophenylpropanal: A Comprehensive Overview

The compound 3-Fluoro-5-nitrophenylpropanal (CAS No. 1806612-51-0) is a highly specialized organic chemical that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a propanal group with a fluorinated nitro-substituted aromatic ring. The fluorine atom and nitro group at positions 3 and 5 of the phenyl ring, respectively, impart distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of 3-Fluoro-5-nitrophenylpropanal in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-tumor and anti-inflammatory properties. The presence of the nitro group has been shown to enhance the molecule's ability to interact with specific biological targets, making it a promising candidate for drug discovery.

In terms of chemical synthesis, 3-Fluoro-5-nitrophenylpropanal can be prepared through a variety of methods. One common approach involves the Friedel-Crafts acylation of fluorinated aromatic compounds followed by oxidation to introduce the nitro group. Another method utilizes nucleophilic aromatic substitution, where the propanal group is introduced under specific reaction conditions. These methods have been optimized in recent studies to improve yield and purity, ensuring that the compound meets high-quality standards for both research and industrial applications.

The physical properties of 3-Fluoro-5-nitrophenylpropanal are also worth noting. It exists as a crystalline solid at room temperature with a melting point of approximately 98°C and a boiling point around 270°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions, including coupling reactions and enolate formations.

From an applications perspective, 3-Fluoro-5-nitrophenylpropanal has found utility in the synthesis of advanced materials. For instance, it has been employed as a precursor in the preparation of fluorinated polyaromatic compounds with applications in electronics and optoelectronics. The introduction of the fluorine atom into the aromatic ring enhances the material's stability and electronic properties, making it a valuable component in high-performance polymers.

Recent advancements in computational chemistry have also shed light on the electronic structure of 3-Fluoro-5-nitrophenylpropanal. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation between the propanal group and the aromatic ring, which influences its reactivity in various chemical transformations. These insights have been instrumental in designing more efficient synthetic pathways for this compound.

In conclusion, 3-Fluoro-5-nitrophenylpropanal (CAS No. 1806612-51-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable chemical and physical properties, positions it as an essential intermediate in modern organic synthesis. As research continues to uncover new potential uses for this compound, its role in advancing scientific and industrial endeavors is expected to grow significantly.